Cas no 2228363-41-3 (3-(2-methylfuran-3-yl)azetidin-3-ol)

• Product Name: 3-(2-methylfuran-3-yl)azetidin-3-ol
• CAS No: 2228363-41-3
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6300549
• PubChem ID: 165781105
• Update Time: 2025-06-12

3-(2-methylfuran-3-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylfuran-3-yl)azetidin-3-ol
• 2228363-41-3
• EN300-1770566

• Inchi： 1S/C8H11NO2/c1-6-7(2-3-11-6)8(10)4-9-5-8/h2-3,9-10H,4-5H2,1H3
• InChI Key： VCHDZIXIDZVXMD-UHFFFAOYSA-N
• SMILES： OC1(C2C=COC=2C)CNC1

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 45.4Ų

Additional information on 3-(2-methylfuran-3-yl)azetidin-3-ol

Introduction to 3-(2-methylfuran-3-yl)azetidin-3-ol (CAS No: 2228363-41-3)

3-(2-methylfuran-3-yl)azetidin-3-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a furan moiety with an azetidine ring. This structural configuration imparts distinct chemical and biological properties, making it a subject of considerable interest in drug discovery and medicinal chemistry. The compound, identified by the CAS number 2228363-41-3, has garnered attention due to its potential applications in the development of novel therapeutic agents.

The molecular structure of 3-(2-methylfuran-3-yl)azetidin-3-ol consists of a five-membered azetidine ring substituted with a hydroxyl group at the 3-position and a 2-methylfuran moiety at the 2-position. This arrangement creates a versatile scaffold that can interact with biological targets in diverse ways. The presence of both aromatic and heterocyclic rings enhances its solubility and bioavailability, which are critical factors in pharmaceutical design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 3-(2-methylfuran-3-yl)azetidin-3-ol with various biological targets. These studies have highlighted its potential as a modulator of enzyme activity and receptor binding. For instance, preliminary simulations suggest that this compound may interact with enzymes involved in metabolic pathways, potentially leading to applications in the treatment of metabolic disorders.

In addition to its structural appeal, 3-(2-methylfuran-3-yl)azetidin-3-ol has shown promise in preclinical studies as a lead compound for further derivatization. The hydroxyl group at the 3-position of the azetidine ring provides a site for chemical modification, allowing for the synthesis of analogs with enhanced pharmacological properties. Researchers are exploring various functionalization strategies, including etherification and sulfonamide formation, to optimize its bioactivity.

The integration of 3-(2-methylfuran-3-yl)azetidin-3-ol into drug development pipelines is further supported by its favorable pharmacokinetic profile. Studies indicate that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its suitability for therapeutic applications. Furthermore, its low toxicity profile in animal models has bolstered its potential as a candidate for clinical translation.

One of the most intriguing aspects of 3-(2-methylfuran-3-yl)azetidin-3-ol is its potential role in addressing multifaceted diseases. The compound’s ability to modulate multiple targets simultaneously makes it an attractive candidate for polypharmacological approaches. For example, research is ongoing to evaluate its efficacy in conditions such as inflammation and neurodegeneration, where complex interplay of biological pathways is observed.

The synthesis of 3-(2-methylfuran-3-yl)azetidin-3-ol has been refined through several methodologies, each offering distinct advantages in terms of yield and scalability. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have enabled more efficient production processes. These advancements not only facilitate large-scale synthesis but also open avenues for exploring novel derivatives through combinatorial chemistry approaches.

As the field of medicinal chemistry continues to evolve, compounds like 3-(2-methylfuran-3-y]azetidin~ol (CAS No: 222836~41~31 are poised to play pivotal roles in next-generation therapeutics. The unique combination of structural features and biological potential makes it a cornerstone in ongoing research efforts aimed at addressing unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

The future directions for research on _s-(2-methylfuran~s-y]azetidine~s~o] (CAS No: 222836~41~31 include exploring its mechanism of action in greater detail and identifying new therapeutic applications. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening, researchers can accelerate the discovery process and validate the compound’s efficacy across various disease models. These endeavors hold promise for revolutionizing how we approach drug development in the 21st century.